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An In-Depth Technical Guide to 3'-Chloro-2'-nitroacetophenone (CAS 7137-38-4)
For Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a comprehensive technical overview of 3'-Chloro-2'-
nitroacetophenone (CAS 7137-38-4), a key chemical intermediate in organic synthesis. It
details the compound's nomenclature, physicochemical properties, plausible synthetic routes,
and characteristic reactivity. The guide emphasizes its role as a versatile building block in the
development of complex molecules, particularly within the pharmaceutical and agrochemical
sectors. Safety protocols and handling guidelines are also discussed, grounded in the known
reactivity of related nitroaromatic ketones. This whitepaper serves as an essential resource for
scientists and researchers leveraging this compound in their synthetic and drug discovery
endeavors.

Compound Identification and Nomenclature
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3'-Chloro-2'-nitroacetophenone is a substituted aromatic ketone. The presence of three distinct
functional groups on the phenyl ring—acetyl, chloro, and nitro—at specific positions makes it a
valuable and versatile precursor in multi-step organic synthesis. The Chemical Abstracts
Service (CAS) has assigned the number 7137-38-4 to this specific isomer.

Synonyms and ldentifiers: A clear understanding of the compound's various names is critical for
accurate literature and database searches. The primary synonym is derived from its IUPAC
name.

e Systematic IUPAC Name: 1-(3-Chloro-2-nitrophenyl)ethanone[1]
o CAS Registry Number: 7137-38-4[1]

It is crucial to distinguish this compound from its isomers, which possess different chemical and
physical properties and may be referenced in literature under similar-sounding names.
Examples of related but distinct isomers include 4'-Chloro-3'-nitroacetophenone (CAS 5465-65-
6)[2][3], 5'-Chloro-2'-hydroxy-3'-nitroacetophenone (CAS 84942-40-5)[4], and 2'-
Chloroacetophenone (CAS 2142-68-9). Always verify the CAS number to ensure the correct
material is being referenced.

CAS: 7137-38-4 Key ldentifiers

IUPAC: 1-(3-Chloro-2-nitrophenyl)ethanone

1 Chemical Structure ["°N€
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Caption: Core identifiers for 3'-Chloro-2'-nitroacetophenone.
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Physicochemical Properties

The physical and chemical properties of 3'-Chloro-2'-nitroacetophenone dictate its handling,
storage, and reaction conditions. The data presented below is based on available information
for this specific CAS number.

Property Value Source
Molecular Formula CsHeCINO3 [1]
Molecular Weight 199.59 g/mol [1]

Typically a solid at room
Appearance temperature (inferred from N/A

related compounds)

) Commercially available at
Purity [1]
297%

Insoluble in water; soluble in

common organic solvents like
Solubility acetone and ether (inferred [5][6]

from related

nitroacetophenones)

Synthesis and Manufacturing Insights

The synthesis of nitroacetophenones can be achieved through several established organic
chemistry routes. While specific literature for the industrial-scale synthesis of CAS 7137-38-4 is
not detailed in the provided results, a plausible and common pathway involves the acylation of
a corresponding nitrobenzene derivative or the nitration of a chloroacetophenone.

A widely used general method for preparing nitroacetophenones starts with the corresponding
nitrobenzoic acid.[7] This three-step process is favored for its milder reaction conditions
compared to direct nitration of acetophenone, which can produce a mixture of ortho, meta, and
para isomers.[7]

Proposed Synthetic Workflow:
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» Acyl Chlorination: 3-Chloro-2-nitrobenzoic acid is reacted with a chlorinating agent, such as
thionyl chloride (SOCI2) or oxalyl chloride, to form the highly reactive acyl chloride
intermediate, 3-chloro-2-nitrobenzoyl chloride.[7]

o Condensation: The acyl chloride then undergoes a condensation reaction. A common
method is reaction with diethyl malonate in the presence of a base like magnesium ethoxide.

[7]8]

» Hydrolysis and Decarboxylation: The resulting intermediate is subjected to acidic hydrolysis,
which cleaves the ester groups and induces decarboxylation to yield the final product, 3'-
Chloro-2'-nitroacetophenone.[7][8]

Diethyl Malonate, Mg(OEt)2

3-Chloro-2-nitrobenzoic Acid Acyl Chloride Intermediate

3'-Chloro-2'-nitroacetophenone

Click to download full resolution via product page
Caption: Plausible synthetic pathway to 3'-Chloro-2'-nitroacetophenone.

This method offers good regiochemical control, which is essential for producing the desired
isomer with high purity.

Chemical Reactivity and Mechanistic Insights

The reactivity of 3'-Chloro-2'-nitroacetophenone is governed by its three functional groups,
making it a versatile synthetic intermediate.

o The Ketone Group: The acetyl group is susceptible to a wide range of reactions. It can be
reduced to a secondary alcohol, 1-(3-chloro-2-nitrophenyl)ethanol, using selective reducing
agents like sodium borohydride (NaBHa).[9] It can also undergo reactions typical of ketones,
such as aldol condensations, Wittig reactions, and formation of imines or oximes.

e The Nitro Group: The nitro group is a strong electron-withdrawing group, which deactivates
the aromatic ring towards electrophilic substitution. Its primary reactivity lies in its reduction.
Depending on the reaction conditions and reducing agent (e.g., Sn/HCI, Hz/Pd-C), it can be
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selectively reduced to a primary amine (3'-chloro-2'-aminoacetophenone), providing a
pathway to a new class of compounds.[9][10]

e The Aromatic Ring: The combined electron-withdrawing effects of the nitro and acetyl
groups, along with the inductive effect of the chlorine atom, make the aromatic ring electron-
deficient. This facilitates nucleophilic aromatic substitution (SNAAr) reactions, should a
suitable leaving group be present or if reaction conditions are harsh enough.

The general reactivity profile for nitrated ketones indicates they are reactive with both acids and
bases and are incompatible with strong reducing agents (which can react with both functional
groups), isocyanates, and peroxides.[5][6]

3'-Chloro-2'-nitroacetophenone
(CAS 7137-38-4)

e.g., NaBHa

Ketone Reaii)){s
Y
(Aldol Products) Emines, Oximes, etc) (Primary AniIines)
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Nucleophilic Aromatic
Substitution (SNAAr)

(Secondary Alcohols)

Click to download full resolution via product page

Caption: Key reactive sites and derivative pathways for the title compound.

Applications in Research and Drug Development

Substituted acetophenones, particularly those containing nitro and halo groups, are
foundational building blocks in medicinal chemistry and materials science.[11][12] While
specific applications for CAS 7137-38-4 are not enumerated in the search results, its utility can
be inferred from its structural analogues.

o Pharmaceutical Intermediates: The presence of multiple, orthogonally reactive functional
groups allows for sequential chemical modifications. For example, reduction of the nitro
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group yields an aniline, a common pharmacophore and a precursor for the synthesis of
heterocycles. The ketone can be elaborated to build more complex side chains. Chloro-
containing molecules are prevalent in FDA-approved drugs, highlighting the importance of
chlorinated synthons.[12] Related nitro-chloro-acetophenones are used as intermediates in
the synthesis of anti-inflammatory, analgesic, and antibacterial agents.[11][13]

o Agrochemical Synthesis: Similar to pharmaceuticals, the structural motifs accessible from
this compound are relevant in the development of herbicides and pesticides.[11]

o Materials Science: Nitroaromatic compounds are sometimes used in the synthesis of dyes,
pigments, and advanced materials requiring specific electronic properties.[11][13]

Safety, Handling, and Storage

A specific Safety Data Sheet (SDS) for 3'-Chloro-2'-nitroacetophenone (CAS 7137-38-4) must
be consulted prior to handling. However, based on data for structurally similar compounds, a
general hazard profile can be established.

Potential Hazards:

e Irritation: Compounds like 5'-Chloro-2"-hydroxy-3'-nitroacetophenone and 4'-Chloro-3'-
nitroacetophenone are known to cause skin, eye, and respiratory irritation.[4][14][15]

o Toxicity: Some related chloroacetophenones are harmful if swallowed.

o Reactivity: As a nitrated ketone, it may react vigorously with strong bases, acids, and
reducing agents.[5][6] It is combustible, and heating may lead to the formation of explosive
mixtures with air.

Recommended Handling Procedures:
¢ Ventilation: Use only in a well-ventilated area or under a chemical fume hood.[14]

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, chemical safety
goggles, and a lab coat to prevent skin and eye contact.[15][16] For solids that may form
dust, a dust mask (e.g., N95) is recommended.
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o Spill Management: In case of a spill, avoid creating dust. Dampen the solid material with a
suitable solvent like acetone, and collect it in a sealed container for disposal.[5]

Storage:

« Store in a tightly closed container in a cool, dry, and well-ventilated place.[17] Keep away
from incompatible materials such as strong oxidizing agents and bases.[18]

Conclusion

3'-Chloro-2'-nitroacetophenone, CAS 7137-38-4, is a strategically important chemical
intermediate. Its value lies in the specific arrangement of its chloro, nitro, and acetyl functional
groups, which provides multiple handles for synthetic elaboration. This allows chemists to build
molecular complexity in a controlled manner, making it a key building block for discovery
chemistry programs in the pharmaceutical, agrochemical, and materials science industries. A
thorough understanding of its properties, synthesis, and reactivity, combined with strict
adherence to safety protocols, is essential for its effective and safe utilization in research and
development.

References

» Unknown Source. Synthesis of 3-nitroacetophenone. [Link]
e PubChem. 5'-Chloro-2'-hydroxy-3'-nitroacetophenone. [Link]

e MolForge. 2-Chloro-1-(3-nitrophenyl)ethanone (CID 7437) - Molecular Properties & Analysis.
[Link]

e Thermo Fisher Scientific. SAFETY DATA SHEET (2-Chloroacetophenone). [Link]

o Google Patents. CN101985424B - A kind of method of synthesizing o-nitroacetophenone
compound.

e NIST. Ethanone, 1-(3-nitrophenyl)- - the NIST WebBook. [Link]
e CAS Common Chemistry. Bethanechol. [Link]

e PubChem. 2'-Nitroacetophenone | CBH7NO3 | CID 11346. [Link]

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://cameochemicals.noaa.gov/chemical/20745
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.cdhfinechemical.com/images/product/msds/37_1046379113_3-NITROACETOPHENONECASNO121-89-1MSDS.pdf
https://www.coursehero.com/file/102553907/3-nitroacetophenonepdf/
https://pubchem.ncbi.nlm.nih.gov/compound/688237
https://www.molsoft.com/cgi-bin/molfor.cgi?cid=7437
https://www.alfa.com/en/msds/?language=EN&product=A10749
https://webbook.nist.gov/cgi/cbook.cgi?ID=C121891
https://commonchemistry.cas.org/detail?cas_rn=590-63-6
https://pubchem.ncbi.nlm.nih.gov/compound/11346
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3151508?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

¢ Organic Syntheses. 0-NITROACETOPHENONE - Organic Syntheses Procedure. [Link]

o Google Patents.

o SIELC Technologies. 3-Nitroacetophenone. [Link]
e Cheméo. Chemical Properties of Ethanone, 1-(3-nitrophenyl)- (CAS 121-89-1). [Link]

+ PMC. Synthetic approaches and pharmaceutical applications of chloro-containing molecules
for drug discovery: A critical review. [Link]

¢ NIST. Acetophenone, 3'-chloro- - the NIST WebBook. [Link]
¢ Stenutz. 3-nitro-4-chloroacetophenone. [Link]
e Drugfuture. 4'-CHLORO-3'-NITROACETOPHENONE. [Link]

¢ IndustryARC. 3-Nitro Acetophenone Market. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. aceschem.com [aceschem.com]
e 2. 3-nitro-4-chloroacetophenone [stenutz.eu]
e 3. 4'-CHLORO-3-NITROACETOPHENONE [drugfuture.com]

e 4.5'-Chloro-2'-hydroxy-3'-nitroacetophenone | CBH6CINO4 | CID 688237 - PubChem
[pubchem.ncbi.nim.nih.gov]

¢ 5. 3-NITROACETOPHENONE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
e 6. 2'-Nitroacetophenone | CBH7NO3 | CID 11346 - PubChem [pubchem.ncbi.nlm.nih.gov]

e 7.CN109232259B - A kind of preparation method of nitroacetophenone - Google Patents
[patents.google.com]

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


http://www.orgsyn.org/demo.aspx?prep=cv4p0705
https://sielc.com/compound-3-nitroacetophenone.html
https://www.chemeo.com/cid/41-118-5/Ethanone-1-3-nitrophenyl
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7505371/
https://webbook.nist.gov/cgi/cbook.cgi?ID=C99025
https://www.stenutz.eu/chem/solv35-en.php?name=1-(4-chloro-3-nitrophenyl)ethanone
https://www.drugfuture.com/gsrs/data/GKV85F2ZXL.html
https://www.industryarc.com/Report/17897/3-nitro-acetophenone-market.html
https://www.benchchem.com/product/b3151508?utm_src=pdf-custom-synthesis#bc-rfq
https://www.aceschem.com/catalog/7137-38-4.html
http://stenutz.eu/chem/solv6.php?name=3-nitro-4-chloroacetophenone
https://www.drugfuture.com/gsrs/substance/gkv85f2zxl
https://pubchem.ncbi.nlm.nih.gov/compound/5_-Chloro-2_-hydroxy-3_-nitroacetophenone
https://pubchem.ncbi.nlm.nih.gov/compound/5_-Chloro-2_-hydroxy-3_-nitroacetophenone
https://cameochemicals.noaa.gov/chemical/20745
https://pubchem.ncbi.nlm.nih.gov/compound/2_-Nitroacetophenone
https://patents.google.com/patent/CN109232259B/en
https://patents.google.com/patent/CN109232259B/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3151508?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

8. Organic Syntheses Procedure [orgsyn.org]
9. pdf.benchchem.com [pdf.benchchem.com]
10. is.muni.cz [is.muni.cz]

11. chemimpex.com [chemimpex.com]

12. Synthetic approaches and pharmaceutical applications of chloro-containing molecules for
drug discovery: A critical review - PMC [pmc.ncbi.nlm.nih.gov]

13. chemimpex.com [chemimpex.com]

14. WERCS Studio - Application Error [assets.thermofisher.com]

15. 5'-5-2"- % E-3-FEEEZHEF 99% | Sigma-Aldrich [sigmaaldrich.com]
16. fishersci.com [fishersci.com]

17. WERCS Studio - Application Error [assets.thermofisher.com]

18. cdhfinechemical.com [cdhfinechemical.com]

To cite this document: BenchChem. [3'-Chloro-2'-nitroacetophenone CAS 7137-38-4
synonyms]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3151508/docs#3-chloro-2-nitroacetophenone-cas-
7137-38-4-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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